Cas no 1361552-93-3 (2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-methanol)

• Product Name: 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-methanol
• CAS No: 1361552-93-3
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4967533
• Update Time: 2025-05-22

2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-13-9(2-7(6-18)5-17-13)8-3-10(14)12(16)11(15)4-8/h2-5,18H,6H2,1H3
• InChI Key： VMKCYGUWQOHZQI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=C(CO)C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-methanol

2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Methanol: A Comprehensive Overview

The compound CAS No. 1361552-93-3, commonly referred to as 2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Methanol, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years. In this article, we delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Methanol is characterized by a pyridine ring substituted with a methoxy group at position 2 and a trichlorophenyl group at position 3. The hydroxymethyl group at position 5 adds further complexity to its structure. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its role as a precursor in the synthesis of novel pesticides and herbicides. The trichlorophenyl group is known for its ability to enhance the bioactivity of molecules, making this compound a promising candidate for developing eco-friendly agricultural solutions. Furthermore, its methoxy and hydroxymethyl groups contribute to its solubility and stability in various solvents, which are critical factors in agricultural applications.

In the realm of pharmaceutical chemistry, this compound has shown potential as an intermediate in drug synthesis. Its pyridine ring is a common structural motif in many bioactive compounds, including antiviral and anticancer agents. Recent research has focused on modifying the substituents on the pyridine ring to enhance its pharmacokinetic properties. For instance, studies have demonstrated that altering the methoxy group can significantly influence the compound's ability to cross biological membranes, making it a versatile building block for drug development.

The synthesis of 2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Methanol involves a multi-step process that combines principles from organic synthesis and catalysis. One of the most efficient methods reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions. This approach not only ensures high yields but also minimizes the generation of hazardous byproducts, aligning with green chemistry principles. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

Beyond its chemical applications, this compound has found relevance in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for industrial processes. Recent research has demonstrated its effectiveness as a ligand in homogeneous catalysis for alkene hydrogenation and olefin polymerization. These findings underscore its versatility across multiple disciplines.

In conclusion, CAS No. 1361552-93-3, or 2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Methanol, stands out as a multifaceted compound with diverse applications in agriculture, pharmaceuticals, and materials science. Its unique structure and versatile properties continue to drive innovative research across these fields. As scientists uncover new ways to harness its potential, this compound is poised to play an increasingly important role in advancing modern chemistry.